Cas no 147871-81-6 (Thiophene,3-ethyl-4-(1-methylethyl)-)

Thiophene,3-ethyl-4-(1-methylethyl)- structure
147871-81-6 structure
Product Name:Thiophene,3-ethyl-4-(1-methylethyl)-
CAS No:147871-81-6
MF:C9H14S
MW:154.272461414337
CID:100647
PubChem ID:6429964
Update Time:2025-04-18

Thiophene,3-ethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiophene,3-ethyl-4-(1-methylethyl)-
    • Thiophene, 3-ethyl-4-(1-methylethyl)- (9CI)
    • Thiophene,3-ethyl-4-(1-methylethyl)-(9ci)
    • SCHEMBL20077046
    • Thiophene, 3-ethyl-4-isopropyl
    • 147871-81-6
    • 3-ethyl-4-propan-2-ylthiophene
    • NIAMEMJAWKNOMW-UHFFFAOYSA-N
    • Inchi: 1S/C9H14S/c1-4-8-5-10-6-9(8)7(2)3/h5-7H,4H2,1-3H3
    • InChI Key: NIAMEMJAWKNOMW-UHFFFAOYSA-N
    • SMILES: S1C=C(CC)C(=C1)C(C)C

Computed Properties

  • Exact Mass: 154.08172
  • Monoisotopic Mass: 154.08162162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 98.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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